Cas no 478260-84-3 (2-{N-[3-(trifluoromethyl)phenyl]4-chlorobenzenesulfonamido}acetic acid)
2-{N-[3-(trifluoromethyl)phenyl]4-chlorobenzenesulfonamido}acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-{N-[3-(trifluoromethyl)phenyl]4-chlorobenzenesulfonamido}acetic acid
-
2-{N-[3-(trifluoromethyl)phenyl]4-chlorobenzenesulfonamido}acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00919465-1g |
2-{N-[3-(trifluoromethyl)phenyl]4-chlorobenzenesulfonamido}acetic acid |
478260-84-3 | 90% | 1g |
¥4193.0 | 2024-04-18 | |
| A2B Chem LLC | AI81111-1mg |
2-{N-[3-(trifluoromethyl)phenyl]4-chlorobenzenesulfonamido}acetic acid |
478260-84-3 | >90% | 1mg |
$201.00 | 2024-04-19 | |
| A2B Chem LLC | AI81111-5mg |
2-{N-[3-(trifluoromethyl)phenyl]4-chlorobenzenesulfonamido}acetic acid |
478260-84-3 | >90% | 5mg |
$214.00 | 2024-04-19 | |
| A2B Chem LLC | AI81111-10mg |
2-{N-[3-(trifluoromethyl)phenyl]4-chlorobenzenesulfonamido}acetic acid |
478260-84-3 | >90% | 10mg |
$240.00 | 2024-04-19 | |
| A2B Chem LLC | AI81111-500mg |
2-{N-[3-(trifluoromethyl)phenyl]4-chlorobenzenesulfonamido}acetic acid |
478260-84-3 | >90% | 500mg |
$720.00 | 2024-04-19 | |
| A2B Chem LLC | AI81111-1g |
2-{N-[3-(trifluoromethyl)phenyl]4-chlorobenzenesulfonamido}acetic acid |
478260-84-3 | >90% | 1g |
$1295.00 | 2024-04-19 | |
| A2B Chem LLC | AI81111-5g |
2-{N-[3-(trifluoromethyl)phenyl]4-chlorobenzenesulfonamido}acetic acid |
478260-84-3 | >90% | 5g |
$4744.00 | 2024-04-19 | |
| A2B Chem LLC | AI81111-10g |
2-{N-[3-(trifluoromethyl)phenyl]4-chlorobenzenesulfonamido}acetic acid |
478260-84-3 | >90% | 10g |
$8767.00 | 2024-04-19 |
2-{N-[3-(trifluoromethyl)phenyl]4-chlorobenzenesulfonamido}acetic acid Related Literature
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
Additional information on 2-{N-[3-(trifluoromethyl)phenyl]4-chlorobenzenesulfonamido}acetic acid
Introduction to 2-{N-[3-(trifluoromethyl)phenyl]-4-chlorobenzenesulfonamido}acetic acid (CAS No. 478260-84-3)
2-{N-[3-(trifluoromethyl)phenyl]4-chlorobenzenesulfonamido}acetic acid, identified by its Chemical Abstracts Service (CAS) number 478260-84-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of sulfonamides, which are widely recognized for their diverse biological activities and therapeutic potential. The presence of a trifluoromethyl group and a chloro substituent in its molecular structure contributes to its unique chemical properties and reactivity, making it a valuable intermediate in the synthesis of various pharmacologically active molecules.
The structural framework of 2-{N-[3-(trifluoromethyl)phenyl]4-chlorobenzenesulfonamido}acetic acid consists of a benzenesulfonamide core, which is further functionalized with an acetic acid moiety. The trifluoromethyl group, known for its electron-withdrawing effects, enhances the metabolic stability and lipophilicity of the compound, while the chloro substituent can participate in various electronic and steric interactions, influencing its overall biological activity. These structural features make it a promising candidate for further derivatization and exploration in drug discovery programs.
In recent years, sulfonamides have been extensively studied due to their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The introduction of fluorinated aromatic rings into sulfonamide derivatives has further expanded their therapeutic potential by modulating their pharmacokinetic profiles and enhancing their binding affinity to biological targets. For instance, compounds containing trifluoromethyl-substituted phenyl rings have shown improved bioavailability and prolonged half-life in vivo, making them more suitable for clinical applications.
The synthesis of 2-{N-[3-(trifluoromethyl)phenyl]4-chlorobenzenesulfonamido}acetic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The process typically begins with the preparation of a chlorobenzene derivative, which is then subjected to sulfonylation followed by amination with a protected amino group derived from the trifluoromethylphenyl precursor. The final step involves deprotection and carboxylation to introduce the acetic acid moiety. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to improve the efficiency and selectivity of these transformations.
The pharmacological evaluation of 2-{N-[3-(trifluoromethyl)phenyl]4-chlorobenzenesulfonamido}acetic acid has revealed several intriguing properties. Preclinical studies have demonstrated its potential as an inhibitor of specific enzymes involved in cancer cell proliferation and metastasis. The combination of the sulfonamide moiety with the trifluoromethyl-substituted phenyl ring appears to enhance its ability to disrupt key signaling pathways in tumor cells. Additionally, preliminary data suggest that this compound exhibits moderate selectivity towards certain cancer cell lines over normal cells, indicating its potential as a lead compound for further development into an anticancer therapeutic.
Beyond its applications in oncology, 2-{N-[3-(trifluoromethyl)phenyl]4-chlorobenzenesulfonamido}acetic acid has also shown promise in other therapeutic areas. Researchers have explored its activity against bacterial strains resistant to conventional antibiotics, leveraging the sulfonamide scaffold's ability to interfere with bacterial metabolic processes. Furthermore, its structural features make it a versatile building block for designing novel compounds with enhanced efficacy against inflammatory diseases and neurological disorders.
The development of new synthetic methodologies for sulfonamide derivatives has been a focal point in recent research efforts. Advances in flow chemistry have enabled the scalable synthesis of complex sulfonamides with improved reproducibility and reduced environmental impact. These innovations are particularly relevant for industrial applications where cost-effective and sustainable production methods are essential. Additionally, computational chemistry approaches have been utilized to predict the biological activity of novel sulfonamide compounds before experimental synthesis, significantly reducing the time and resources required for drug discovery.
The future prospects for 2-{N-[3-(trifluoromethyl)phenyl]4-chlorobenzenesulfonamido}acetic acid and related derivatives remain highly promising. Ongoing studies aim to optimize its pharmacokinetic properties through structural modifications, including the exploration of different substituents on the aromatic rings and modifications to the sulfonamide linkage. Furthermore, clinical trials are being planned to evaluate its safety and efficacy in human patients suffering from various diseases. The integration of cutting-edge technologies such as artificial intelligence (AI) in drug discovery is expected to accelerate this process by providing predictive models for molecular design and activity prediction.
In conclusion, 2-{N-[3-(trifluoromethyl)phenyl]4-chlorobenzenesulfonamido}acetic acid, CAS No. 478260-84-3, represents a significant advancement in the field of medicinal chemistry due to its unique structural features and promising biological activities. Its synthesis showcases the latest developments in organic chemistry techniques, while its pharmacological properties highlight its potential as a therapeutic agent. As research continues to uncover new applications for this compound and related derivatives, it is likely to play an increasingly important role in the development of next-generation pharmaceuticals.
478260-84-3 (2-{N-[3-(trifluoromethyl)phenyl]4-chlorobenzenesulfonamido}acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)